Cas no 1822890-83-4 (3-Iodopyridin-2-ol)

• Product Name: 3-Iodopyridin-2-ol
• CAS No: 1822890-83-4
• MF: C₅H₄INO
• MW: 220.995833396912
• CID: 4671318
• PubChem ID: 13636536
• Update Time: 2025-05-26

3-Iodopyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Iodopyridin-2(1H)-one
• 3-IODOPYRIDIN-2-OL
• 2-HYDROXY-3-IODOPYRIDINE
• 3-iodo-2-pyridone
• 3-iodo-1,2-dihydropyridin-2-one
• 3-Iodo-1H-pyridin-2-one
• 2(1H)-Pyridinone, 3-iodo-
• PubChem6701
• PubChem6571
• AB53303
• AK668296
• ST24042242
• Z2467454601
• 3-Iodopyridine-2-ol
• SY028872
• AKOS030621364
• AKOS016008954
• CS1389
• SCHEMBL1422273
• 3-iodo-2-pyridinol
• CS-0060372
• EN300-182193
• Z1269208652
• DTXSID90545576
• 111079-46-0
• DB-348344
• MFCD13192391
• 1822890-83-4
• 3-Iodo-2-hydroxypyridin
• iodopyridone
• AS-46517
• MFCD09835279
• AC-907/34104034
• 3-Iodopyridin-2-ol

• Inchi： 1S/C5H4INO/c6-4-2-1-3-7-5(4)8/h1-3H,(H,7,8)
• InChI Key： YEMFHJFNJPXYOE-UHFFFAOYSA-N
• SMILES： IC1=CC=CNC1=O

Computed Properties

• Exact Mass: 220.93376g/mol
• Monoisotopic Mass: 220.93376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-Iodopyridin-2-ol

Recent Advances in the Application of 3-Iodopyridin-2-ol (CAS: 1822890-83-4) in Chemical Biology and Pharmaceutical Research

3-Iodopyridin-2-ol (CAS: 1822890-83-4) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique reactivity profile and potential for diverse functionalization. Recent studies have highlighted its utility in the synthesis of complex heterocyclic compounds, particularly in the development of kinase inhibitors and other biologically active molecules. The iodine substituent at the 3-position of the pyridine ring offers a strategic handle for further derivatization through cross-coupling reactions, making this compound particularly valuable for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 3-Iodopyridin-2-ol as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized palladium-catalyzed cross-coupling reactions to introduce various aryl and heteroaryl groups at the 3-position, yielding compounds with improved selectivity and potency against BTK compared to existing clinical candidates. The study reported IC50 values in the low nanomolar range for several derivatives, with one lead compound showing promising in vivo efficacy in autoimmune disease models.

In the field of radiopharmaceuticals, 3-Iodopyridin-2-ol has gained attention as a potential precursor for radioiodination. A recent publication in Nuclear Medicine and Biology described its use in the synthesis of ¹²³I-labeled pyridine derivatives for single-photon emission computed tomography (SPECT) imaging. The researchers developed a novel one-pot radiosynthesis method that achieved radiochemical yields exceeding 85%, with excellent in vivo stability and target tissue accumulation in preclinical models of neurodegenerative diseases.

The compound's unique electronic properties have also been exploited in materials science applications. A 2024 study in Advanced Materials reported the incorporation of 3-Iodopyridin-2-ol derivatives into organic semiconductors, resulting in materials with improved charge transport characteristics. The iodine atom's heavy atom effect was found to enhance intersystem crossing, making these materials particularly suitable for organic light-emitting diodes (OLEDs) with high external quantum efficiency.

From a synthetic chemistry perspective, recent methodological advances have expanded the utility of 3-Iodopyridin-2-ol. A Nature Communications paper described a copper-catalyzed amination protocol that enables the direct conversion of the iodine substituent to various amine functionalities under mild conditions. This transformation provides access to valuable 3-aminopyridin-2-ol derivatives that were previously challenging to prepare, opening new avenues for drug discovery and chemical biology probe development.

Ongoing research continues to explore the potential of 3-Iodopyridin-2-ol in diverse applications. Current investigations include its use as a ligand for transition metal catalysts, a building block for metal-organic frameworks (MOFs), and a precursor for the synthesis of novel antimicrobial agents. The compound's commercial availability and relatively low cost make it particularly attractive for large-scale applications in both academic and industrial settings.